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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the self-assembly of 1,2-dipalmitoyl-sn-

glycero-3-phosphocholine (DPPC), with a specific focus on its Carbon-13 (¹³C) labeled variant,

in aqueous solutions. Understanding the spontaneous organization of these lipid molecules into

supramolecular structures such as micelles, liposomes, and bilayers is fundamental for

advancements in drug delivery, biomembrane modeling, and nanotechnology. The

incorporation of ¹³C isotopes offers a powerful analytical window, primarily through Nuclear

Magnetic Resonance (NMR) spectroscopy, to probe the structure, dynamics, and molecular

interactions within these assemblies with high precision.

Core Principles of DPPC Self-Assembly
Dipalmitoylphosphatidylcholine (DPPC) is an amphiphilic molecule, possessing a hydrophilic

phosphocholine head group and two hydrophobic palmitoyl tails. This dual nature drives its

self-assembly in aqueous environments to minimize the energetically unfavorable contact

between the hydrophobic tails and water. This phenomenon, known as the hydrophobic effect,

is a primary driving force for the formation of various ordered structures.[1]

The process is thermodynamically governed, seeking the lowest free energy state.[1] Below

the critical micelle concentration (CMC), DPPC molecules exist predominantly as monomers.

As the concentration surpasses the CMC, they spontaneously aggregate into structures like

micelles and, more commonly for double-chained lipids like DPPC, bilayer vesicles
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(liposomes).[1][2] The specific morphology of the resulting assembly is influenced by factors

such as lipid concentration, temperature, pH, and the presence of other molecules.

The self-assembly of DPPC is a multi-step process that can be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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